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Compound of Interest

Compound Name: 3-(2,2,2-Trifluoroacetyl)benzonitrile

Cat. No.: B1316734 Get Quote

Technical Guide: 3-(2,2,2-
Trifluoroacetyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(2,2,2-Trifluoroacetyl)benzonitrile, a

key building block in medicinal chemistry and drug discovery. This document outlines its

chemical properties, commercial availability, and provides insights into its synthesis and safe

handling.
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Property Value Reference

Chemical Name
3-(2,2,2-

Trifluoroacetyl)benzonitrile

CAS Number 23568-85-6 [1][2]

Molecular Formula C₉H₄F₃NO [1][2]

Molecular Weight 199.13 g/mol [3][4]

MDL Number MFCD01319970 [1][2]

SMILES

FC(F)

(F)C(=O)C1=CC=CC(=C1)C#

N

[1][2]

Commercial Availability and Suppliers
3-(2,2,2-Trifluoroacetyl)benzonitrile is available from a number of chemical suppliers. While

pricing and stock levels are often subject to quotation, the following table summarizes known

suppliers and available data. Researchers are advised to contact the suppliers directly for the

most current information.
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Supplier
Catalog
Number

Purity
Available
Quantities

Notes

--INVALID-LINK-- 23568-85-6 Request Quote Request Quote

Provides

comprehensive

analytical data

(NMR, HPLC,

LC-MS) upon

request.

--INVALID-LINK-- AJ23807 Request Quote Request Quote

--INVALID-LINK-- AR002ODN Request Quote Request Quote

--INVALID-LINK-- 23568-85-6 Request Quote Request Quote

Specializes in

synthesis and

characterization

of small

molecules.

--INVALID-LINK-- BD224341 Request Quote Request Quote

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-(2,2,2-
Trifluoroacetyl)benzonitrile are not readily available in the public domain, a potential

synthetic pathway is referenced by Ambeed, citing a publication in Bioorganic and Medicinal

Chemistry, 2008, vol. 16, p. 3091 - 3107.[1] Researchers should consult this primary literature

for detailed methodologies.

A general approach for the synthesis of similar benzonitrile derivatives often involves a multi-

step process that may include:

Nitration: Introduction of a nitro group onto a substituted benzene ring.

Reduction: Conversion of the nitro group to an amine.

Sandmeyer or Related Reactions: Transformation of the amino group into a nitrile.
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Acylation: Introduction of the trifluoroacetyl group.

The following diagram illustrates a generalized procurement and initial handling workflow for a

research chemical like 3-(2,2,2-Trifluoroacetyl)benzonitrile.

Procurement and initial laboratory workflow for a research chemical.

Safety, Handling, and Storage
A specific Safety Data Sheet (SDS) for 3-(2,2,2-Trifluoroacetyl)benzonitrile was not readily

available. However, based on the safety information for structurally related compounds such as

other fluorinated benzonitriles, the following general precautions should be taken:

Hazard Statements: Likely to be harmful if swallowed, in contact with skin, or if inhaled. May

cause skin and eye irritation.

Precautionary Statements:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly

after handling. Do not eat, drink, or smoke when using this product. Use only outdoors or

in a well-ventilated area. Wear protective gloves, protective clothing, eye protection, and

face protection.

Response: In case of contact with eyes, rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. If skin irritation

occurs, get medical advice/attention. If swallowed, call a poison center or doctor.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents and container in accordance with local, regional, and

national regulations.

It is imperative to obtain and review the specific Safety Data Sheet from the supplier before

handling this compound.
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Trifluoromethylated and cyano-substituted aromatic compounds are of significant interest in

medicinal chemistry. The trifluoromethyl group can enhance metabolic stability, lipophilicity, and

binding affinity of a molecule. The nitrile group can act as a hydrogen bond acceptor or be a

precursor for other functional groups. 3-(2,2,2-Trifluoroacetyl)benzonitrile serves as a

versatile starting material for the synthesis of more complex molecules with potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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